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Introduction

MR-2088 is a potent and selective dual inhibitor of UNC-51-like kinase 1 (ULK1) and ULK2, key
serine/threonine kinases that act as central regulators of the autophagy initiation complex.[1]
Mitophagy, the selective degradation of mitochondria by autophagy, is a critical cellular process
for maintaining mitochondrial homeostasis. Dysfunctional mitophagy is implicated in a variety of
human diseases, including neurodegenerative disorders and cancer. By inhibiting ULK1/2, MR-
2088 serves as a powerful chemical probe to investigate the role of the canonical autophagy
initiation machinery in mitophagy. These application notes provide a comprehensive overview
of MR-2088, its mechanism of action in the context of mitophagy, and detailed protocols for its
use in research settings.

Mechanism of Action

MR-2088 is a selective inhibitor of ULK1 and ULK2 with pEC50 values of 8.3 and 8.7,
respectively.[1] ULK1 plays a direct role in mitophagy through the phosphorylation of several
key proteins, including mitophagy receptors such as BNIP3 and FUNDC1. This phosphorylation
is a critical step for the recruitment of the autophagic machinery to damaged or superfluous
mitochondria.

By inhibiting the kinase activity of ULK1 and ULK2, MR-2088 is expected to block the initiation
of mitophagy. This inhibition prevents the phosphorylation of mitophagy receptors and other
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downstream autophagy-related (ATG) proteins, thereby suppressing the formation of the
phagophore and subsequent engulfment of mitochondria. This makes MR-2088 an invaluable
tool for studying the upstream regulation of mitophagy and for dissecting the functional
consequences of its inhibition.

Signaling Pathway
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General Workflow for Studying Mitophagy Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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